![molecular formula C20H15NO5 B6574118 [5-(furan-2-yl)-1,2-oxazol-3-yl]methyl 2-(naphthalen-2-yloxy)acetate CAS No. 1105201-97-5](/img/structure/B6574118.png)
[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl 2-(naphthalen-2-yloxy)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
[5-(Furan-2-yl)-1,2-oxazol-3-yl]methyl 2-(naphthalen-2-yloxy)acetate, also known as 5-F-ONA, is a synthetic compound that has been studied for its potential uses in scientific research and laboratory experiments. This compound is a member of the oxazole family, which is composed of a five-membered ring containing an oxygen atom and two nitrogen atoms. 5-F-ONA has been found to possess a range of properties and has been studied for its potential applications in a variety of scientific research areas. In
Scientific Research Applications
- Researchers have explored the potential of this compound as an antimicrobial agent. Its unique structure, combining furan, oxazol, and naphthalene moieties, suggests promising activity against bacteria, fungi, and other pathogens .
- Studies have investigated its inhibitory effects on specific strains, such as Staphylococcus aureus, Listeria monocytogenes, and Escherichia coli .
- The compound’s cyclic β-amino acid nature makes it an interesting candidate for foldamer studies. Its well-defined and controllable conformational preferences could contribute to designing novel foldamers with specific functions .
- Previous work identified related derivatives as highly selective SIRT2 inhibitors. SIRT2 plays a role in cancer and neurodegenerative diseases, making this area of research significant .
- The furan-oxadiazole combination suggests potential antioxidant activity. Investigations into its radical-scavenging abilities and protection against oxidative stress are ongoing .
- Given the diverse pharmacological activities associated with triazole and oxadiazole derivatives, researchers have explored this compound’s potential as an analgesic, antiasthmatic, diuretic, antihypertensive, and anti-inflammatory agent .
Antimicrobial Activity
Foldamer Research
SIRT2 Inhibition
Antioxidant Properties
Pharmacological Applications
Chemical Synthesis and Derivatives
properties
IUPAC Name |
[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl 2-naphthalen-2-yloxyacetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15NO5/c22-20(13-24-17-8-7-14-4-1-2-5-15(14)10-17)25-12-16-11-19(26-21-16)18-6-3-9-23-18/h1-11H,12-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWBOFRQEQMIYIL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)OCC(=O)OCC3=NOC(=C3)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5-(Furan-2-yl)isoxazol-3-yl)methyl 2-(naphthalen-2-yloxy)acetate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.